Cas no 1849247-45-5 (Ethanone, 1-(4,5-dihydro-3-furanyl)-2-(ethylamino)-)

• Product Name: Ethanone, 1-(4,5-dihydro-3-furanyl)-2-(ethylamino)-
• CAS No: 1849247-45-5
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5292429
• Update Time: 2025-07-25

Ethanone, 1-(4,5-dihydro-3-furanyl)-2-(ethylamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4,5-dihydro-3-furanyl)-2-(ethylamino)-

• Inchi： 1S/C8H13NO2/c1-2-9-5-8(10)7-3-4-11-6-7/h6,9H,2-5H2,1H3
• InChI Key： BDCTUGMMAPCMGL-UHFFFAOYSA-N
• SMILES： C(=O)(C1CCOC=1)CNCC

Additional information on Ethanone, 1-(4,5-dihydro-3-furanyl)-2-(ethylamino)-

Comprehensive Analysis of Ethanone, 1-(4,5-dihydro-3-furanyl)-2-(ethylamino)- (CAS No. 1849247-45-5)

In the realm of organic chemistry, Ethanone, 1-(4,5-dihydro-3-furanyl)-2-(ethylamino)- (CAS No. 1849247-45-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its furanyl and ethylamino functional groups, is a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules. Its molecular framework, combining a dihydrofuran ring with an ethylamino side chain, offers versatility in chemical modifications, making it a valuable intermediate in pharmaceutical and agrochemical research.

The growing demand for heterocyclic compounds in drug discovery has propelled studies on Ethanone, 1-(4,5-dihydro-3-furanyl)-2-(ethylamino)-. Researchers are particularly intrigued by its potential as a scaffold for bioactive molecules, given the pharmacological relevance of furan derivatives. Recent trends in green chemistry have also highlighted the need for sustainable synthesis methods for such compounds, aligning with global efforts to reduce environmental impact. This has led to innovative approaches, including catalytic hydrogenation and microwave-assisted synthesis, to optimize the production of 1849247-45-5.

One of the most frequently searched questions regarding Ethanone, 1-(4,5-dihydro-3-furanyl)-2-(ethylamino)- revolves around its spectroscopic characterization. Advanced techniques such as NMR, IR spectroscopy, and mass spectrometry are employed to confirm its structure and purity. These methods are critical for ensuring the compound's suitability in high-value applications, such as medicinal chemistry and material science. Additionally, computational studies using density functional theory (DFT) have provided insights into its electronic properties, further expanding its potential uses.

The compound's relevance extends to the field of flavor and fragrance industries, where furanyl derivatives are known for their aromatic properties. While 1849247-45-5 is not directly used in consumer products, its structural analogs contribute to the development of synthetic flavors and perfumery ingredients. This connection to everyday products underscores the importance of understanding its chemical behavior and safety profile.

In summary, Ethanone, 1-(4,5-dihydro-3-furanyl)-2-(ethylamino)- (CAS No. 1849247-45-5) represents a fascinating intersection of organic synthesis, bioactivity, and industrial applications. Its study not only advances scientific knowledge but also addresses contemporary challenges in sustainable chemistry and drug development. As research progresses, this compound is poised to play a pivotal role in emerging technologies and innovations.